Cas no 2153769-01-6 (Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester is a fluorinated carbamate derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a tert-butyl ester group, enhancing stability and facilitating controlled reactivity. The presence of a fluorophenyl moiety contributes to its utility in bioactive compound development, particularly in CNS-targeting molecules. The hydroxyl and carbamate functionalities offer versatile sites for further derivatization, making it a valuable intermediate in medicinal chemistry. The compound’s well-defined stereochemistry and purity ensure reproducibility in research applications. Its balanced lipophilicity and steric properties may improve pharmacokinetic profiles in drug design. Suitable for use under controlled conditions in laboratory settings.

Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester structure

2153769-01-6 structure

Product Name:Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester

CAS No:2153769-01-6

MF:C₁₄H₂₀FNO₃

MW:269.31190776825

CID:5890384

PubChem ID:150789627

Update Time:2025-06-09

Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester
- 2153769-01-6
- tert-butyl N-[1-(2-fluorophenyl)-1-hydroxypropan-2-yl]carbamate
- EN300-4397641
- Inchi： 1S/C14H20FNO3/c1-9(16-13(18)19-14(2,3)4)12(17)10-7-5-6-8-11(10)15/h5-9,12,17H,1-4H3,(H,16,18)
- InChI Key： KDOSYUMZZCOABH-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC(C)C(C1=CC=CC=C1F)O

Computed Properties

Exact Mass: 269.14272166g/mol
Monoisotopic Mass: 269.14272166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 58.6Å²

Experimental Properties

Density: 1.138±0.06 g/cm3(Predicted)
Boiling Point: 392.9±37.0 °C(Predicted)
pka: 11.94±0.46(Predicted)

Carbamic acid, N-[2-(2-fluorophenyl)-2-hydroxy-1-methylethyl]-, 1,1-dimethylethyl ester Pricemore >>

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